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Compound of Interest

Compound Name: 2-Nitroaniline

Cat. No.: B044862

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive data and experimental protocols related
to the melting and boiling points of 2-nitroaniline. The information is curated to support
research, development, and quality control activities involving this compound.

Data Presentation: Physicochemical Properties of 2-
Nitroaniline

2-Nitroaniline is an organic compound with the chemical formula CeHsN202. It presents as an
orange solid and is a precursor in the synthesis of various pharmaceuticals and dyes.[1]
Accurate data on its melting and boiling points are critical for its application and for safety in
handling. The following table summarizes these key physical properties.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b044862?utm_src=pdf-interest
https://www.benchchem.com/product/b044862?utm_src=pdf-body
https://www.benchchem.com/product/b044862?utm_src=pdf-body
https://www.benchchem.com/product/b044862?utm_src=pdf-body
https://www.benchchem.com/product/b044862?utm_src=pdf-body
https://en.wikipedia.org/wiki/2-Nitroaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Units Notes
Melting Point 715 °C

160.7 °F

344.6 K

Boiling Point 284 °C At 760 mmHg
543 °F At 760 mmHg

557 K At 760 mmHg

Experimental Protocols

The determination of melting and boiling points is fundamental to the characterization of a pure
substance. Below are detailed methodologies for these key experiments as they would be
applied to 2-nitroaniline.

Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a very narrow temperature range. The
following protocol is a standard method for determining the melting point of 2-nitroaniline.

Materials:
e 2-Nitroaniline sample
e Capillary tubes

» Melting point apparatus (e.g., Thiele tube with high-boiling point oil like paraffin oil, or a
digital melting point apparatus)

e Thermometer
e Mortar and pestle

Procedure:
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Sample Preparation: A small amount of 2-nitroaniline is finely ground into a powder using a
mortar and pestle.

Capillary Tube Packing: The powdered sample is packed into a capillary tube to a height of
about 5 mm.

Apparatus Setup: The capillary tube is placed in the melting point apparatus, ensuring the
sample is aligned with the heating block or immersion oil and the thermometer bulb.

Heating: The apparatus is heated gently. As the temperature approaches the expected
melting point of 2-nitroaniline (around 71°C), the heating rate is slowed to approximately 1-
2°C per minute to ensure thermal equilibrium.

Observation and Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire solid
has turned into a clear liquid is recorded as the end of the melting range. For pure 2-
nitroaniline, this range should be narrow.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid and the liquid changes into a vapor.

Materials:

2-Nitroaniline sample

Small test tube or boiling tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath with a high-boiling point oil)
Beaker

Stand and clamp
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Procedure:
o Sample Preparation: A small amount of 2-nitroaniline is placed in a small test tube.

o Capillary Tube Insertion: A capillary tube, sealed at one end, is placed in the test tube with
the open end down.

o Apparatus Setup: The test tube is attached to a thermometer, ensuring the bottom of the test
tube is level with the thermometer bulb. This assembly is then clamped and immersed in an
oil bath.

e Heating: The oil bath is heated gently. As the temperature rises, air trapped in the capillary
tube will bubble out.

o Observation and Recording: Heating is continued until a steady stream of bubbles emerges
from the capillary tube. The heat is then removed, and the oil bath is allowed to cool slowly.
The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point of 2-nitroaniline.[2]

Visualizations

The following diagrams illustrate key experimental workflows and the synthesis of 2-
nitroaniline.
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Caption: Workflow for the determination of the melting point of 2-Nitroaniline.
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Caption: Workflow for the determination of the boiling point of 2-Nitroaniline.

Synthesis of 2-Nitroaniline

2-Nitroaniline is commercially prepared via the reaction of 2-nitrochlorobenzene with
ammonia.[1] This reaction is conducted under high temperature and pressure.
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Caption: Commercial synthesis of 2-Nitroaniline from 2-nitrochlorobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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